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Compound of Interest

Compound Name: CWHM-1008

CAS No.: 2362539-97-5

Cat. No.: B2630313

Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

CWHM-1008, a potent, orally active antimalarial agent also under investigation for its

anticancer properties.[1][2][3] Researchers, scientists, and drug development professionals

should adhere to these procedures to ensure personal safety and environmental compliance.

As CWHM-1008 is a biologically active compound, it must be handled as hazardous chemical

waste.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Nitrile or neoprene gloves are recommended.

Eye Protection: Chemical safety goggles or a face shield.
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Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling the powdered form, a dust mask or respirator may be

necessary to avoid inhalation.

In the event of a spill, immediately contain the area and follow your institution's established spill

cleanup procedures for cytotoxic compounds.

II. Quantitative Data Summary
The following table summarizes key quantitative data for CWHM-1008, a member of the 4-aryl-

N-benzylpyrrolidine-3-carboxamide chemotype.[1][4]

Property Value Source

Molecular Formula C22H26F3N3O

Molar Mass 405.46 g/mol

Solubility in DMSO 250 mg/mL

EC50 (P. falciparum 3D7) 46 nM

EC50 (P. falciparum Dd2) 21 nM

III. CWHM-1008 Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the safe

disposal of CWHM-1008 waste.
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Caption: CWHM-1008 Disposal Workflow Diagram

IV. Experimental Protocols for Disposal
The proper disposal of CWHM-1008 should be handled in accordance with your institution's

Environmental Health and Safety (EHS) guidelines. The following protocols provide a general

framework.

1. Waste Segregation:

Solid Waste: All solid materials contaminated with CWHM-1008, including gloves, weigh

boats, pipette tips, and empty vials, should be collected in a designated, clearly labeled

hazardous waste container. The container should be lined with a durable plastic bag.

Liquid Waste: Unused solutions of CWHM-1008 should be collected in a separate, sealed,

and clearly labeled chemical waste container. Depending on the solvent used (e.g., DMSO),

this may need to be segregated into halogenated or non-halogenated waste streams as per

your facility's requirements. Do not pour CWHM-1008 solutions down the drain.

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "CWHM-1008," and the primary hazards (e.g., "Cytotoxic," "Biologically

Active").
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3. Storage:

Sealed hazardous waste containers should be stored in a designated, secure area, away

from general laboratory traffic. This area should have secondary containment in case of a

leak.

4. Final Disposal:

Once the waste containers are full, contact your institution's EHS department to arrange for

pickup and final disposal via incineration or other approved methods for hazardous chemical

waste.

By following these procedures, you can ensure the safe and compliant disposal of CWHM-
1008, protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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